Cas no 13935-80-3 (N-(2,3-Dihydro-1H-inden-2-yl)acetamide)

N-(2,3-Dihydro-1H-inden-2-yl)acetamide is a synthetic organic compound featuring an acetamide group attached to the 2-position of a 2,3-dihydro-1H-indene scaffold. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid indene core enhances stability, while the acetamide moiety offers functional versatility for further derivatization. Its well-defined molecular architecture facilitates precise modifications, supporting applications in drug discovery and material science. High purity and consistent synthesis routes ensure reproducibility, making it a reliable choice for experimental and industrial use. The compound's balanced lipophilicity and solubility further enhance its utility in diverse chemical processes.
N-(2,3-Dihydro-1H-inden-2-yl)acetamide structure
13935-80-3 structure
Product Name:N-(2,3-Dihydro-1H-inden-2-yl)acetamide
CAS No:13935-80-3
MF:C11H13NO
MW:175.227022886276
CID:120039
PubChem ID:12452137
Update Time:2025-05-22

N-(2,3-Dihydro-1H-inden-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-Dihydro-1H-inden-2-yl)acetamide
    • Acetamide,N-(2,3-dihydro-1H-inden-2-yl)-
    • N-2-Indanyl-acetaMide
    • N-INDAN-2-YL-ACETAMIDE
    • 2-acetamidoindan
    • DTXSID70498854
    • GS-0492
    • AC-20741
    • 13935-80-3
    • Acetamide, N-(2,3-dihydro-1H-inden-2-yl)-
    • 2-acetylaminoindan
    • EN300-706099
    • N-acetyl-2-indanamine
    • A886036
    • s11850
    • SCHEMBL1029693
    • AKOS006284238
    • CS-0210568
    • 2-acetamido-indane
    • MFCD08087017
    • AVBOEYUWFJGVRI-UHFFFAOYSA-N
    • MDL: MFCD08087017
    • Inchi: 1S/C11H13NO/c1-8(13)12-11-6-9-4-2-3-5-10(9)7-11/h2-5,11H,6-7H2,1H3,(H,12,13)
    • InChI Key: AVBOEYUWFJGVRI-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 1.68080

N-(2,3-Dihydro-1H-inden-2-yl)acetamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(2,3-Dihydro-1H-inden-2-yl)acetamide Pricemore >>

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Additional information on N-(2,3-Dihydro-1H-inden-2-yl)acetamide

Research Brief on N-(2,3-Dihydro-1H-inden-2-yl)acetamide (CAS: 13935-80-3): Recent Advances and Applications

N-(2,3-Dihydro-1H-inden-2-yl)acetamide (CAS: 13935-80-3) is a synthetic organic compound with a molecular formula of C11H13NO and a molecular weight of 175.23 g/mol. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules and its own pharmacological properties. Recent studies have explored its applications in drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-(2,3-Dihydro-1H-inden-2-yl)acetamide as a precursor in the synthesis of novel indane-based derivatives with potential neuroprotective effects. The research highlighted its structural versatility, which allows for modifications that can enhance blood-brain barrier permeability—a critical factor in CNS drug development. The study employed computational docking and in vitro assays to demonstrate the compound's affinity for NMDA receptors, suggesting its utility in addressing neurodegenerative disorders such as Alzheimer's disease.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of N-(2,3-Dihydro-1H-inden-2-yl)acetamide. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2) activity, with minimal effects on COX-1, indicating a potential for developing selective anti-inflammatory drugs with reduced gastrointestinal side effects. The study utilized molecular dynamics simulations and enzyme inhibition assays to validate these findings.

Another area of interest is the compound's role in metabolic pathways. A 2023 study in ChemBioChem revealed that N-(2,3-Dihydro-1H-inden-2-yl)acetamide can act as a modulator of certain cytochrome P450 enzymes, which are crucial for drug metabolism. This finding opens up possibilities for its use in drug-drug interaction studies and personalized medicine approaches. The research combined kinetic analyses with mass spectrometry to elucidate the compound's metabolic profile.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N-(2,3-Dihydro-1H-inden-2-yl)acetamide and its derivatives. Current research efforts are focused on improving bioavailability and reducing potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance these compounds into preclinical trials, with particular emphasis on their therapeutic potential for CNS disorders and chronic inflammatory conditions.

In conclusion, N-(2,3-Dihydro-1H-inden-2-yl)acetamide (CAS: 13935-80-3) represents a versatile scaffold in medicinal chemistry, with recent studies underscoring its potential in neuroprotection, anti-inflammatory therapy, and drug metabolism modulation. Ongoing research aims to translate these findings into clinically viable therapeutics, marking an exciting phase in the exploration of this compound's pharmacological applications.

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